Benzyl(2-phenylethyl)phosphinic acid

• CAS No.: 60265-00-1
• Molecular Formula: C15H17O2P
• Molecular Weight: 260.27 g/mol
• IUPAC Name: benzyl(2-phenylethyl)phosphinic acid
• InChI: InChI=1S/C15H17O2P/c16-18(17,13-15-9-5-2-6-10-15)12-11-14-7-3-1-4-8-14/h1-10H,11-13H2,(H,16,17)
• InChI Key: SYLDFTPUJJERIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCP(=O)(CC2=CC=CC=C2)O

Description

Benzyl(2-phenylethyl)phosphinic acid is an organophosphorus compound that contains a phosphinic acid functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzyl(2-phenylethyl)phosphinic acid typically involves the reaction of benzyl halides with phosphinic acid derivatives. One common method is the palladium(0)-catalyzed cross-coupling reaction between benzyl halides and H-phosphonate diesters, using Pd(OAc)2 as a palladium source and Xantphos as a supporting ligand . The reaction conditions often include the use of solvents such as toluene or THF and temperatures ranging from room temperature to reflux conditions.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the palladium-catalyzed cross-coupling reaction to ensure high yields and purity. This may include the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

Benzyl(2-phenylethyl)phosphinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides.

Reduction: Reduction reactions can convert the phosphinic acid group to phosphine.

Substitution: Substitution reactions at the phosphorus atom can lead to the formation of different phosphinic acid derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like Grignard reagents for substitution reactions .

Major Products

The major products formed from these reactions include phosphine oxides, phosphines, and various substituted phosphinic acids .

Scientific Research Applications

Benzyl(2-phenylethyl)phosphinic acid has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry and as a reagent in organic synthesis.

Medicine: Phosphinic acid derivatives are being explored for their antibacterial and antiviral properties.

Industry: The compound can be used in the production of polymers and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of benzyl(2-phenylethyl)phosphinic acid involves its interaction with molecular targets such as enzymes and receptors. The phosphinic acid group can mimic the transition state of enzyme-catalyzed reactions, making it a potent inhibitor of certain enzymes . This interaction often involves coordination with metal ions in the active site of the enzyme, leading to inhibition of enzyme activity .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to benzyl(2-phenylethyl)phosphinic acid include:

Phosphonic acids: These compounds have a similar structure but with a different oxidation state of phosphorus.

Phosphonates: These are esters of phosphonic acids and have similar chemical properties.

Uniqueness

This compound is unique due to its specific substitution pattern on the phosphorus atom, which imparts distinct chemical reactivity and biological activity. Its ability to act as a bioisosteric group makes it valuable in drug design and development .